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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the radioactive decay pathway of

Strontium-90 (⁹⁰Sr) to Yttrium-90 (⁹⁰Y), with a focus on the fundamental principles,

experimental methodologies, and quantitative data relevant to research and development in the

fields of nuclear medicine and radiopharmaceuticals.

Core Decay Pathway and Characteristics
Strontium-90 is a radioactive isotope of strontium that is produced as a fission product in

nuclear reactors and from the detonation of nuclear weapons. It undergoes beta-minus (β⁻)

decay to form Yttrium-90, which is also radioactive and subsequently decays to the stable

isotope Zirconium-90 (⁹⁰Zr).[1][2][3] This sequential decay process is a key characteristic of the

⁹⁰Sr/⁹⁰Y system.

The decay of ⁹⁰Sr is characterized by a relatively long half-life, making it a persistent

environmental concern but also a reliable source for its daughter nuclide, ⁹⁰Y.[2][4] Yttrium-90,

in contrast, has a much shorter half-life and emits a high-energy beta particle, which is

harnessed in various therapeutic applications, including the treatment of cancer.[5][6][7]

Quantitative Decay Data
The key quantitative parameters of the Strontium-90 to Yttrium-90 decay pathway are

summarized in the table below.
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Parameter Strontium-90 (⁹⁰Sr) Yttrium-90 (⁹⁰Y) Reference

Half-life (t₁/₂) 28.91 years 64.05 hours [2][5]

Decay Mode β⁻ β⁻ [2][5]

Maximum Beta

Energy (Eβmax)
0.546 MeV 2.28 MeV [2][5]

Average Beta Energy

(Eβavg)
0.196 MeV 0.9336 MeV [5][8]

Decay Product Yttrium-90 (⁹⁰Y)
Zirconium-90 (⁹⁰Zr)

(stable)
[1][5]

Experimental Protocols for Separation and
Measurement
The distinct chemical properties of strontium and yttrium allow for their effective separation,

which is a crucial step in isolating ⁹⁰Y for medical use or for analytical measurement. Following

separation, the beta emissions are quantified using various radiation detection techniques.

Radiochemical Separation of Yttrium-90 from Strontium-
90
Several methods are employed for the radiochemical separation of ⁹⁰Y from its parent ⁹⁰Sr.

These techniques exploit differences in solubility and ionic interactions. Common methods

include precipitation, solvent extraction, and ion exchange chromatography.[9]

Experimental Protocol: Selective Precipitation of Yttrium-90

This protocol is based on the differential solubility of strontium and yttrium hydroxides.

Sample Preparation: A known quantity of a ⁹⁰Sr/⁹⁰Y equilibrium mixture in a suitable acidic

solution is obtained.

pH Adjustment: The pH of the solution is carefully adjusted to approximately 10 using an

alkaline solution (e.g., NaOH). At this pH, Yttrium hydroxide (Y(OH)₃) precipitates while
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Strontium hydroxide (Sr(OH)₂) remains in solution due to its higher solubility.

Separation: The precipitated ⁹⁰Y(OH)₃ is separated from the supernatant containing ⁹⁰Sr by

filtration (e.g., using a 0.22 μm sterile filter) or centrifugation.

Dissolution of ⁹⁰Y: The collected ⁹⁰Y(OH)₃ precipitate is dissolved in a small volume of a

suitable acid, such as hydrochloric acid (HCl), to obtain a purified ⁹⁰Y solution.

Beta Spectrometry and Counting
Once ⁹⁰Y is separated, its activity is measured. Liquid scintillation counting and Cerenkov

counting are two widely used techniques for the quantification of the high-energy beta particles

emitted by ⁹⁰Y.

Experimental Protocol: Liquid Scintillation Counting of Yttrium-90

Sample Preparation: An accurately measured aliquot of the purified ⁹⁰Y solution is mixed

with a liquid scintillation cocktail in a scintillation vial. The cocktail contains organic

scintillators that emit light upon interaction with the beta particles.

Counting: The vial is placed in a liquid scintillation counter. The instrument's photomultiplier

tubes detect the light flashes, and the electronics process these signals to determine the

activity of the sample.

Data Analysis: The counting data is corrected for factors such as counting efficiency and

background radiation to obtain the final activity of ⁹⁰Y.

Experimental Protocol: Cerenkov Counting of Yttrium-90

This method is suitable for high-energy beta emitters like ⁹⁰Y and does not require a

scintillation cocktail.

Sample Preparation: The purified ⁹⁰Y is prepared in an aqueous solution in a transparent

vial, typically made of plastic to enhance light scattering.

Counting: The vial is placed in a liquid scintillation counter. The high-energy beta particles

from ⁹⁰Y travel faster than the speed of light in water, producing Cerenkov radiation, which is

a faint blue light. The photomultiplier tubes of the counter detect this light.
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Data Analysis: The detected signals are processed to determine the activity of ⁹⁰Y. Cerenkov

counting is advantageous due to its simplicity and the absence of chemical quenching.

Visualizations
Radioactive Decay Pathway
The following diagram illustrates the sequential beta decay of Strontium-90 to the stable

Zirconium-90.
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Caption: The decay chain of Strontium-90 to stable Zirconium-90.

Experimental Workflow: Separation and Measurement
This diagram outlines the general workflow for the separation of Yttrium-90 from Strontium-90
followed by its quantification.
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Caption: Workflow for ⁹⁰Y separation and subsequent activity measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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